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Compound of Interest

Compound Name: 5-Bromo-3-methylindolin-2-one
CAS No.: 90725-49-8
Cat. No.: B1280771
Get Quote
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Technical Guide: 5-Bromo-3-methylindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-3-methylindolin-2-one,
a heterocyclic compound of interest in medicinal chemistry and organic synthesis. This
document details its chemical identity, structural information, synthesis protocols, and known
biological context, presenting data in a format accessible to researchers and drug development
professionals.

Core Chemical Identity

5-Bromo-3-methylindolin-2-one is a substituted indolinone, a structural motif found in many
biologically active compounds. The presence of a bromine atom at the 5-position and a methyl
group at the 3-position of the indolin-2-one core defines its unique chemical properties and
potential for further functionalization.

Structure:
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Table 1. Compound Identification

Identifier Value

CAS Number 90725-49-8[1]

Molecular Formula CoHsBrNO

Molecular Weight 226.07 g/mol [2]

IUPAC Name 5-bromo-3-methyl-1,3-dihydro-2H-indol-2-one
Synonyms 5-Bromo-3-methyloxindole

Physicochemical and Spectroscopic Data

A summary of key physicochemical and spectroscopic data is provided below. This information
is critical for the compound's characterization, handling, and use in experimental settings.

Table 2: Physicochemical Properties

Property Value Source
Physical Form Solid

Melting Point 78-82 °C

Storage Temperature 2-8°C

SMILES Cclc2ccc(Br)cc2[nH]c1=0

1S/COH8BIN/c1-6-8(12)11-9-
InChl 4-2-7(10)3-5(6)9/h2-4,6H,1H3,
(H,11,12)
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Synthesis and Experimental Protocols

The synthesis of 5-Bromo-3-methylindolin-2-one can be achieved through various methods.
A general protocol involving the halide-catalyzed oxidation of 3-methylindole is detailed below.

General Procedure for Halide-Catalyzed Oxidation[1]

This protocol describes the synthesis of 5-bromo-3-methylindolin-2-one from 3-methylindole.

Materials:

3-methylindole

Hydrogen Bromide (HBr, 48% wt solution in water)

1,2-dimethoxyethane (DME)

30% Hydrogen Peroxide (H202)

Ethyl acetate

Saturated aqueous solution of NaCl

Magnesium sulfate (MgSOa)

Equipment:

e 10 mL round-bottom flask

Magnetic stir bar

Standard laboratory glassware for extraction and filtration

Rotary evaporator

Flash column chromatography system

Protocol:
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e To a 10 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylindole (0.5
mmol), HBr (10 mol%, 0.05 mmol), and 1,2-dimethoxyethane (2.0 mL).

e Add 30% hydrogen peroxide (77 pL, 0.75 mmol) dropwise to the mixture.
 Stir the reaction mixture for 30 minutes at 50 °C under an air atmosphere.

» After the reaction is complete, dilute the mixture with ethyl acetate and quench with a
saturated aqueous solution of NaCl.

o Separate the organic and aqueous layers.
o Extract the aqueous layer three times with ethyl acetate.
o Combine the organic layers, dry over MgSOQa, filter, and concentrate in vacuo.

 Purify the resulting residue by flash column chromatography to yield the 5-bromo-3-
methylindolin-2-one product.

The diagram below illustrates the general workflow for the synthesis and purification of 5-
Bromo-3-methylindolin-2-one.
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Caption: Synthesis and Purification Workflow.
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Biological Activity and Potential Applications

While specific biological data for 5-Bromo-3-methylindolin-2-one is not extensively detailed in
the reviewed literature, the indolin-2-one scaffold is a well-established pharmacophore with
diverse biological activities. Derivatives of indolinones are known to exhibit anticancer
properties, often through the inhibition of protein kinases.

For instance, related compounds like 5-bromo-7-azaindolin-2-one derivatives have been
synthesized and evaluated for their in vitro antitumor activity against various human cancer cell
lines, including MCF-7 (breast) and HepG2 (liver).[3] Some of these derivatives have shown
significantly higher potency than the multi-targeted kinase inhibitor, Sunitinib.[3] Another related
compound, (R)-5-Bromo-3-methylisoindolin-1-one, has been noted for its potential anticancer
properties and inhibitory effects on kinases such as VEGFR-2.[4]

The structural similarity of 5-Bromo-3-methylindolin-2-one to these active compounds
suggests its potential as a valuable intermediate or a candidate for screening in drug discovery
programs, particularly in oncology. The brominated indole structure is also recognized for its
ability to interact with the Aryl Hydrocarbon Receptor (AhR) signaling pathway, which is
involved in cellular metabolism and response to environmental stimuli.[5]

Potential Signaling Pathway Involvement

Given the known activities of similar indolinone-based compounds, a hypothetical signaling
pathway that could be targeted is the VEGFR-2 signaling cascade, which is crucial for
angiogenesis (the formation of new blood vessels), a key process in tumor growth and
metastasis. Inhibition of this pathway is a validated strategy in cancer therapy.

The diagram below depicts a simplified representation of the VEGFR-2 signaling pathway,
which could be a potential target for compounds based on the 5-bromoindolin-2-one scaffold.
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Caption: Potential VEGFR-2 Signaling Pathway Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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